Cas no 2104211-32-5 (3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one)

• Product Name: 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one
• CAS No: 2104211-32-5
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 6422578
• PubChem ID: 165874305
• Update Time: 2025-05-19

3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one
• 3-[(3-amino-1H-pyrazol-1-yl)methyl]-3-methylpyrrolidin-2-one
• 2104211-32-5
• EN300-1112718

• Inchi： 1S/C9H14N4O/c1-9(3-4-11-8(9)14)6-13-5-2-7(10)12-13/h2,5H,3-4,6H2,1H3,(H2,10,12)(H,11,14)
• InChI Key： ACHMSFOXWGODBP-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CN2C=CC(N)=N2)CCN1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one

Professional Introduction to Compound with CAS No. 2104211-32-5 and Product Name: 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one

The compound identified by the CAS number 2104211-32-5 and the product name 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both pyrazole and pyrrolidinone moieties in its structure suggests a high degree of versatility, which is often exploited in the design of bioactive molecules.

At the core of this compound's appeal lies its molecular architecture, which integrates a 3-amino-1H-pyrazol-1-yl substituent with a methyl-3-methylpyrrolidin-2-one backbone. This unique combination facilitates diverse interactions with biological targets, making it a promising candidate for further exploration in therapeutic contexts. The pyrazole ring, known for its stability and ability to engage in hydrogen bonding, serves as an excellent scaffold for drug-like molecules. Meanwhile, the pyrrolidinone moiety contributes to the compound's solubility and bioavailability, critical factors in pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies utilizing molecular docking simulations have indicated that 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one exhibits strong binding potential with several enzymes and receptors implicated in various diseases. These findings align well with experimental observations, where the compound has demonstrated efficacy in preclinical models.

In particular, research has highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways. The 3-amino group on the pyrazole ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with target proteins, enhancing binding affinity. This feature has been leveraged in the design of novel anti-inflammatory agents, which are crucial for managing chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the methylpyrrolidinone core of the molecule contributes to its metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is essential for ensuring prolonged activity and therapeutic efficacy. Preclinical studies have shown that administration of this compound results in sustained levels of bioactivity, suggesting a favorable pharmacokinetic profile.

The integration of 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one into drug development pipelines has also prompted investigations into its potential synergistic effects when combined with other therapeutic agents. Combination therapies are increasingly recognized as a viable strategy to overcome drug resistance and enhance treatment outcomes. Preliminary data suggest that when paired with certain chemotherapeutic agents, this compound may amplify their cytotoxic effects while minimizing side effects.

From a synthetic chemistry perspective, the synthesis of 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one presents an intriguing challenge due to its complex stereochemistry. However, recent methodological breakthroughs have streamlined its production, making it more accessible for large-scale investigations. These advancements underscore the importance of innovative synthetic strategies in translating promising chemical entities into viable therapeutics.

The compound's potential extends beyond traditional therapeutic applications. Its structural motifs have inspired novel materials with applications in biotechnology and nanomedicine. For instance, derivatives of this molecule have been explored as ligands for metal-based nanoparticles used in targeted drug delivery systems. The ability to fine-tune their properties through structural modifications opens up exciting possibilities for next-generation medical technologies.

As research continues to uncover new biological functions and pathways, the relevance of compounds like 3-(3-amino-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one is expected to grow exponentially. Collaborative efforts between academia and industry are essential to accelerate translation from bench to bedside. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full therapeutic potential of this remarkable molecule.